Cas no 64382-92-9 (2,4-dibromo-1-(bromomethyl)benzene)

• Product Name: 2,4-dibromo-1-(bromomethyl)benzene
• CAS No: 64382-92-9
• MF: C₇H₅Br₃
• MW: 328.826599836349
• MDL: MFCD13185504
• CID: 1011757
• PubChem ID: 12389937
• Update Time: 2025-04-20

2,4-dibromo-1-(bromomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-dibromo-1-(bromomethyl)benzene
• 2,4-DIBROMOBENZYL BROMIDE
• 1, 2,3-dibromo-
• 2,3-Dibrom-1,4-naphthochinon
• 2,3-dibromo-[1,4]naphthoquinone
• 2,3-Dibromo-1,4-naphthoquinone
• 2,3-dibromo-1-bromomethylbenzene
• 2,3-dibromonaphthaquinone
• 2,3-dibromonaphthoquinone
• 2,4-Dibrombenzylbromid
• 2,4-Dibrom-benzylbromid
• 2,4-dibromo-1-(bromomethyl)-benzene
• 2,4-dibromo-benzyl bromide
• AC1Q6JA5
• ACMC-20aohd
• NCIMech_000534
• NSC106320
• NSC618332
• C90776
• MFCD13185504
• 2,4-DIBROMOBENZYLBROMIDE
• SCHEMBL2789656
• 64382-92-9
• EN300-1266485
• DB-127416

• MDL： MFCD13185504
• Inchi： 1S/C7H5Br3/c8-4-5-1-2-6(9)3-7(5)10/h1-3H,4H2
• InChI Key： WBUUQZQZTKVJLZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CBr)Br

Computed Properties

• Exact Mass: 327.79209g/mol
• Monoisotopic Mass: 325.79414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų